2,3-diphenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• IUPAC Name: 1,2-diphenyl-1,5,6,7-tetrahydropyrazolo[1,2-a][1,2,4]triazol-3-one
• InChI: InChI=1S/C17H17N3O/c21-17-19-13-7-12-18(19)16(14-8-3-1-4-9-14)20(17)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2
• InChI Key: LLXOQCHUJGGJPN-UHFFFAOYSA-N
• SMILES: C1CN2C(N(C(=O)N2C1)C3=CC=CC=C3)C4=CC=CC=C4
• solubility: 38.4 [ug/mL]

Description

2,3-diphenyltetrahydro-1H,5H-pyrazolo[1,2-a][1,2,4]triazol-1-one is a heterocyclic compound with a unique structure that has gained significant attention in scientific research. It is commonly referred to as DPTT and has been used in various applications such as drug discovery and material science.

Mechanism of Action

The mechanism of action of DPTT is not fully understood. However, it has been proposed that DPTT exerts its biological activity through the inhibition of enzymes involved in various cellular processes. For instance, DPTT has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription. Additionally, DPTT has been shown to inhibit the activity of β-glucuronidase, an enzyme involved in the metabolism of drugs and xenobiotics.
Biochemical and Physiological Effects
DPTT has been shown to exhibit various biochemical and physiological effects. For instance, DPTT has been shown to induce apoptosis in cancer cells, leading to the inhibition of cell proliferation. Additionally, DPTT has been shown to exhibit antifungal and antimicrobial activities, which could be attributed to its ability to inhibit the growth of fungi and bacteria. Moreover, DPTT has been shown to exhibit a fluorescent property, which could be utilized for the detection of metal ions.

Advantages and Limitations for Lab Experiments

DPTT has several advantages for lab experiments. It is relatively easy to synthesize, and the synthesis method has been optimized to improve the yield and purity of the compound. Additionally, DPTT has been shown to exhibit potent biological activity, making it a promising candidate for drug discovery and material science applications. However, DPTT has some limitations for lab experiments. For instance, its mechanism of action is not fully understood, which could limit its potential applications. Moreover, DPTT has been shown to exhibit cytotoxicity at high concentrations, which could limit its use in some experiments.

Future Directions

There are several future directions for the study of DPTT. Firstly, further investigation is needed to fully understand the mechanism of action of DPTT. Additionally, the potential of DPTT as a fluorescent probe for the detection of metal ions could be further explored. Moreover, the use of DPTT in material science could be expanded, particularly in the synthesis of metal complexes and nanoparticles. Finally, the potential of DPTT as a drug candidate for the treatment of various diseases could be further investigated.
Conclusion
In conclusion, DPTT is a heterocyclic compound with a unique structure that has gained significant attention in scientific research. It has been extensively studied for its potential applications in drug discovery and material science. The synthesis of DPTT has been optimized, and various modifications have been made to improve the yield and purity of the compound. DPTT has been shown to exhibit potent biological activity, including anticancer, antifungal, and antimicrobial activities. However, its mechanism of action is not fully understood, and it exhibits cytotoxicity at high concentrations. There are several future directions for the study of DPTT, including further investigation of its mechanism of action, exploration of its potential as a fluorescent probe, and expansion of its use in material science and drug discovery.

Synthesis Methods

The synthesis of DPTT involves the reaction of 1,3-diphenyl-1H-pyrazole-4-carbaldehyde with hydrazine hydrate and sodium acetate in the presence of acetic acid. The reaction proceeds through a cyclization process, resulting in the formation of DPTT. The synthesis of DPTT has been optimized, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

DPTT has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit anticancer, antifungal, and antimicrobial activities. Additionally, DPTT has been investigated for its potential as a fluorescent probe for the detection of metal ions. Moreover, DPTT has been used in material science as a precursor for the synthesis of metal complexes and nanoparticles.